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Compound of Interest

Compound Name: 4-Fluoro-2-nitroaniline

Cat. No.: B1293508 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
4-Fluoro-2-nitroaniline is an important organic intermediate used in the synthesis of various

specialty dyes, functional dyes, and pharmaceutical compounds.[1] Its molecular structure,

featuring a fluorine atom and a nitro group on an aniline backbone, makes it a versatile reagent

in organic synthesis. This technical guide provides an in-depth overview of its chemical

properties, synthesis protocols, and key applications.

Chemical Identity and Properties
The systematic International Union of Pure and Applied Chemistry (IUPAC) name for this

compound is 4-fluoro-2-nitroaniline.[2] It is also known by a variety of synonyms.

A summary of its key identifiers and physicochemical properties is presented in the table below.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 1 / 6 Tech Support

https://www.benchchem.com/product/b1293508?utm_src=pdf-interest
https://www.benchchem.com/product/b1293508?utm_src=pdf-body
https://www.hsppharma.com/apis-and-intermediates/4-fluoro-3-nitroaniline-cas-364-76-1.html
https://www.benchchem.com/product/b1293508?utm_src=pdf-body
https://pubchem.ncbi.nlm.nih.gov/compound/4-Fluoro-2-nitroaniline
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1293508?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Property Value Source(s)

IUPAC Name 4-fluoro-2-nitroaniline [2]

CAS Number 364-78-3 [2][3]

Molecular Formula C₆H₅FN₂O₂ [2][3]

Molecular Weight 156.11 g/mol [2]

Melting Point 90-94 °C [4]

Flash Point 89 °C (closed cup)

Appearance Orange solid [5]

InChI Key
PUGDHSSOXPHLPT-

UHFFFAOYSA-N
[2][3]

SMILES
C1=CC(=C(C=C1F)--INVALID-

LINK--[O-])N
[2]

Synonyms:[2]

2-nitro-4-fluoroaniline

4-Fluoro-2-nitrobenzenamine

Benzenamine, 4-fluoro-2-nitro-

2-Amino-5-fluoronitrobenzene

4-Fluoro-2-nitrophenylamine

Experimental Protocols
The synthesis of 4-fluoro-2-nitroaniline is often achieved through the nitration of p-

fluoroacetanilide followed by hydrolysis. A modern and efficient method utilizes a microchannel

reactor to improve yield and control reaction conditions.

Synthesis via Microchannel Reactor
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This method involves the reaction of p-fluoroacetanilide with nitric acid within a microchannel

reactor, followed by hydrolysis.[5]

Materials:

p-Fluoroacetanilide

Acetic acid-acetic anhydride solution (e.g., 35-40% p-fluoroacetanilide by mass)

Nitric acid (68% aqueous solution)

Petroleum ether

Ice water

Equipment:

Corning high-flux continuous flow microchannel reactor

Procedure:[5]

Feed Preparation:

Prepare a solution of p-fluoroacetanilide in a mixture of acetic acid and acetic anhydride.

The molar ratio of acetic acid to acetic anhydride can be varied, for example, 1.0:2.2 to

1:2.4.

The molar ratio of p-fluoroacetanilide to nitric acid should be maintained between 1.0:1.0

and 1.0:1.5.

Reaction in Microchannel Reactor:

Set the flow rates of the p-fluoroacetanilide solution (e.g., 40.0-100.0 mL/min) and the

68% nitric acid solution (e.g., 4.0-30.0 mL/min).

Preheat the reactants.
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Carry out the reaction in the microchannel reactor at a temperature of 30-70 °C for a

residence time of 50-200 seconds.

Hydrolysis and Isolation:

The reaction mixture is then subjected to hydrolysis at 90-100 °C for 2-4 hours.

After hydrolysis, the mixture is stirred in ice water (0-5 °C) for 30 minutes to precipitate the

product.

The resulting solid is collected by filtration.

The filter cake is washed until it is weakly acidic or neutral.

The crude product is then mixed with petroleum ether and dried to yield orange solid 4-
fluoro-2-nitroaniline.

This method reports a high yield of 83-94%.[5]

Applications in Synthesis
4-Fluoro-2-nitroaniline serves as a crucial starting material in the synthesis of more complex

molecules. For instance, it has been used as a reagent in the preparation of 4-fluoro-N-ethyl-2-

nitroaniline and N-(4-fluoro-2-nitrophenyl)-β-alanine. It is also a precursor for the synthesis of

various heterocyclic compounds, such as clozapine-derived 2,3-dihydro-1H-1,4- and 1,5-

benzodiazepines, which have shown selectivity for the D4 receptor. Furthermore, it is utilized in

the creation of benzimidazolone activators of chloride secretion, which are being investigated

as potential therapeutics for cystic fibrosis and chronic obstructive pulmonary disease. The

compound can also form complexes with metal ions like cobalt(II), nickel(II), and copper(II).

Visualizing the Synthesis Pathway
The following diagram illustrates the synthetic route to 4-fluoro-2-nitroaniline from p-

fluoroacetanilide.
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p-Fluoroacetanilide Nitrated Intermediate

Nitric Acid,
Acetic Acid/

Acetic Anhydride 4-Fluoro-2-nitroanilineHydrolysis

Click to download full resolution via product page

Caption: Synthesis of 4-Fluoro-2-nitroaniline.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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